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Compound of Interest

Compound Name: Tetracycline

Cat. No.: B560013 Get Quote

Application Note: Tetracycline hydrochloride is a broad-spectrum antibiotic commonly used in

molecular biology and cell culture for various applications, including as a selection agent for

bacteria transformed with tetracycline resistance genes and for the regulation of gene

expression in tetracycline-inducible (Tet-On/Tet-Off) systems.[1][2] Proper preparation and

storage of tetracycline hydrochloride solutions are crucial for maintaining its efficacy and

ensuring experimental reproducibility.

Key Properties of Tetracycline Hydrochloride
Tetracycline hydrochloride is a polyketide antibiotic that inhibits protein synthesis by binding to

the 30S ribosomal subunit, preventing the attachment of aminoacyl-tRNA.[2][3] It is a yellow

crystalline powder.[4][5] Understanding its chemical properties is essential for preparing stable

and effective solutions.

Property Value Reference

Molecular Formula C22H24N2O8 · HCl [3][6]

Molecular Weight 480.9 g/mol [3][6]

Appearance Yellow crystalline powder [4][5]

Storage of Powder

Store at 2°C–8°C or -20°C,

protected from light and

moisture.

[1][6][7]
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Solubility Data
Tetracycline hydrochloride exhibits varying solubility in different solvents. The choice of

solvent depends on the intended application and desired stock concentration.

Solvent Solubility Notes

Water

Freely soluble (up to 100

mg/mL); heating may be

required.[3][4][6]

Aqueous solutions can

become turbid upon standing

due to hydrolysis and

precipitation.[6][7] Potency is

reduced at pH below 2.[6][7]

The pH of a 1% aqueous

solution is between 1.8 and

2.8.[4][6]

Ethanol (95-100%)
Soluble (e.g., 50 mg in 4 mL

with heating).[6]

Solutions in ethanol can be

stored at -20°C without

freezing, which can help

preserve stability.[8][9]

70% Ethanol
Commonly used for preparing

stock solutions.[10][11]

Provides a good balance of

solubility and storage stability

at -20°C.

Methanol Soluble.[3][6]

DMSO Soluble (e.g., ~1 mg/mL).[12]

Ether & Hydrocarbons Insoluble.[3][6]

Recommended Concentrations for Laboratory Use
The optimal stock and working concentrations of tetracycline hydrochloride vary depending on

the experimental system.
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Application
Stock Solution
Concentration

Working Concentration

Bacterial Selection (E. coli) 5 - 12.5 mg/mL 10 - 15 µg/mL

Mammalian Cell Culture

(Selection)
10 mg/mL 10 mg/L (10 µg/mL)[10]

Tet-Inducible Systems (e.g.,

Tet-Off)
1 - 10 mg/mL 1 - 5 µg/mL

Experimental Protocols
Protocol 1: Preparation of a 10 mg/mL Tetracycline
Hydrochloride Stock Solution in 70% Ethanol
This is a common protocol for preparing a stable stock solution for general use, including

bacterial selection.

Materials:

Tetracycline hydrochloride powder

95% Ethanol

Sterile, purified water (e.g., Milli-Q or equivalent)

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile filter (0.22 µm pore size)

Sterile microcentrifuge tubes for aliquots

Procedure:

Prepare 70% Ethanol: To make 10 mL of 70% ethanol, mix 7.4 mL of 95% ethanol with 2.6

mL of sterile, purified water.
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Weigh Tetracycline Hydrochloride: Accurately weigh 100 mg of tetracycline hydrochloride

powder and transfer it to a sterile 15 mL conical tube.

Dissolve the Powder: Add 10 mL of 70% ethanol to the conical tube containing the

tetracycline hydrochloride.

Mix Thoroughly: Vortex the solution vigorously until the powder is completely dissolved. The

solution should be a clear yellow.

Sterile Filtration: Draw the solution into a sterile syringe and pass it through a 0.22 µm sterile

filter into a new sterile conical tube. This step is crucial for solutions intended for cell culture.

Aliquot and Store: Dispense the sterile stock solution into smaller, light-protected (e.g.,

amber) microcentrifuge tubes. Store the aliquots at -20°C.[1][10]

Note on Stability: Stock solutions stored at -20°C are stable for several months. Avoid repeated

freeze-thaw cycles.[5] The solution is light-sensitive and should be stored in the dark.[1][10]

Protocol 2: Preparation of a 10 mg/mL Tetracycline
Hydrochloride Stock Solution in Water
This protocol is suitable for applications where ethanol may interfere with the experimental

system.

Materials:

Tetracycline hydrochloride powder

Sterile, purified water (e.g., Milli-Q or equivalent)

Sterile conical tubes (e.g., 15 mL or 50 mL)

Water bath or heat block

Sterile filter (0.22 µm pore size)

Sterile microcentrifuge tubes for aliquots

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b560013?utm_src=pdf-body
https://www.benchchem.com/product/b560013?utm_src=pdf-body
https://www.benchchem.com/product/b560013?utm_src=pdf-body
https://khimexpert.com/wp-content/uploads/2018/12/GAB07-Tetracycline.pdf
https://abo.com.pl/pl/p/file/776871c293f4a9165d9d5b3adcadb311/Tetracycline-Protocol.pdf
https://assets.fishersci.com/TFS-Assets/LSG/manuals/MAN0018619_TetracyclineHydrochloride_PI.pdf
https://khimexpert.com/wp-content/uploads/2018/12/GAB07-Tetracycline.pdf
https://abo.com.pl/pl/p/file/776871c293f4a9165d9d5b3adcadb311/Tetracycline-Protocol.pdf
https://www.benchchem.com/product/b560013?utm_src=pdf-body
https://www.benchchem.com/product/b560013?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Weigh Tetracycline Hydrochloride: Weigh 100 mg of tetracycline hydrochloride powder and

add it to a sterile 15 mL conical tube.

Add Water: Add 10 mL of sterile, purified water.

Dissolve with Heating: Tetracycline hydrochloride's solubility in water is enhanced by gentle

heating.[6] Place the tube in a water bath set to 45-50°C and vortex intermittently until the

powder is fully dissolved, resulting in a clear, yellow to yellow-orange solution.[6][11]

Cool to Room Temperature: Allow the solution to cool to room temperature.

Sterile Filtration: Sterilize the solution by passing it through a 0.22 µm filter.

Aliquot and Store: Store in small aliquots in light-protected tubes at -20°C. Note that aqueous

solutions may be less stable than ethanol-based stocks and are prone to precipitation over

time.[6] It is recommended to use these solutions promptly.

Application Example: Selection of Transformed E.
coli
This protocol describes how to use a tetracycline hydrochloride stock solution to prepare

selective agar plates for growing transformed E. coli.

Materials:

LB agar

Autoclave

Sterile petri dishes

10 mg/mL tetracycline hydrochloride stock solution

Water bath set to 50-55°C

Procedure:
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Prepare LB Agar: Prepare LB agar according to the manufacturer's instructions and

autoclave.

Cool the Agar: After autoclaving, place the molten agar in a 50-55°C water bath. This is

critical to prevent heat-inactivation of the tetracycline.

Add Tetracycline: Once the agar has cooled, add the 10 mg/mL tetracycline hydrochloride

stock solution to a final concentration of 12.5 µg/mL. For 1 liter of media, add 1.25 mL of the

10 mg/mL stock solution.

Mix and Pour: Gently swirl the flask to ensure the antibiotic is evenly distributed. Pour the

agar into sterile petri dishes (approximately 20-25 mL per plate).

Solidify and Store: Allow the plates to solidify at room temperature. Once solidified, store the

plates inverted at 4°C, protected from light. The plates should be used within 1-2 months for

optimal performance.
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Caption: Workflow for preparing a sterile stock solution of tetracycline hydrochloride.
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Caption: Protocol for preparing selective agar plates with tetracycline hydrochloride.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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